Nitrogen-fixation catalyst based on graphene: every part counts†
Chemical Communications Pub Date: 2014-05-07 DOI: 10.1039/C4CC01950D
Abstract
The catalytic profile and function of each component of a molybdenum–graphene based catalyst (Mo/N-doped graphene) for nitrogen fixation, which combines the merits of these two components, is evaluated computationally. The Mo/N part acts as an active centre for N2 bond breaking and the graphene part works as an electron transmitter and electron reservoir.
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